4-methyl-1-(1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-methyl-2-[1-(5-methyl-1-phenylpyrazole-4-carbonyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C20H21F3N6O2/c1-13-16(12-24-28(13)14-6-4-3-5-7-14)17(30)27-10-8-15(9-11-27)29-19(31)26(2)18(25-29)20(21,22)23/h3-7,12,15H,8-11H2,1-2H3
• InChI Key: CMTUFJJGMAILID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCC(CC3)N4C(=O)N(C(=N4)C(F)(F)F)C
• Molecular Formula: C20H21F3N6O2
• Molecular Weight: 434.4 g/mol
• CAS No.: 2034374-43-9

Description

4-methyl-1-(1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H21F3N6O2 and its molecular weight is 434.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dopamine D4 Receptor Ligands

Research into compounds structurally related to the query has led to the identification of high-affinity ligands at human dopamine D4 receptors. These compounds, like the 4-heterocyclylpiperidines, have shown significant selectivity and affinity for the D4 receptor over D2 and D3, implicating them in potential treatments for psychiatric disorders such as schizophrenia and drug addiction (Rowley et al., 1997).

Molecular Structure and Interactions

Studies focusing on s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties have provided insights into molecular structure through X-ray crystallography and DFT calculations. This research contributes to our understanding of intermolecular interactions, electronic properties, and the potential for designing molecules with specific characteristics (Shawish et al., 2021).

Antimicrobial Activities

Compounds featuring pyrazole and triazol moieties, akin to the queried compound, have been synthesized and evaluated for their antimicrobial activities. These derivatives have displayed effectiveness against a range of bacterial and fungal pathogens, indicating their potential as novel antimicrobial agents (Al‐Azmi & Mahmoud, 2020).

Catalysis and Chemical Synthesis

New bidentate pyrazolyl–triazolyl donor ligands have been synthesized, leading to the development of rhodium(I) and iridium(I) complexes. These complexes have been explored as catalysts for hydroamination, showcasing the versatility of such compounds in facilitating chemical reactions and synthesizing new chemical entities (Hua et al., 2012).

Photoswitchable Molecules

Arylazopyrazoles substituted with piperidine have been engineered for bidirectional photoswitching with visible light. This innovation opens new avenues for the development of light-responsive materials, potentially useful in data storage, sensors, and molecular electronics (Simke et al., 2021).